N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluorobenzamide” seems to be a chemical compound with a complex structure. It likely contains an isothiazolidine ring, which is a type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound likely includes an isothiazolidine ring, a phenyl group, and a fluorobenzamide group.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its exact molecular structure.
Scientific Research Applications
Synthetic Methodologies and Chemical Analysis
Researchers have developed practical methodologies for synthesizing complex molecules that serve as intermediates for manufacturing pharmaceuticals and other chemical entities. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the production of flurbiprofen, demonstrates innovative approaches to chemical synthesis with potential applications in creating derivatives of the mentioned compound for varied scientific uses (Qiu et al., 2009).
Pharmacological Applications
Several reviews have highlighted the potential of new molecules for the treatment of diseases, such as tuberculosis and insomnia, showcasing the broad spectrum of pharmacological applications. This includes the exploration of novel sedative hypnotics like Zaleplon, which could imply analogous research into the pharmacodynamics and pharmacokinetics of similar compounds (Grosset, Singer, & Bishai, 2012).
Advanced Oxidation Processes
In the context of environmental sciences and pollution treatment, advanced oxidation processes (AOPs) have been studied extensively. This involves the degradation of pharmaceuticals like acetaminophen in aqueous media, which could relate to research on the environmental impact and degradation pathways of complex chemicals, including N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluorobenzamide and its analogues (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s used in drug discovery, its mechanism of action would depend on the biological target it interacts with.
Safety and Hazards
properties
IUPAC Name |
N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O3S/c17-13-7-5-12(6-8-13)16(20)18-14-3-1-4-15(11-14)19-9-2-10-23(19,21)22/h1,3-8,11H,2,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSZXLQWACCDCAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.